Cas no 1247478-77-8 (N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1247478-77-8
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5048666
• Update Time: 2025-10-29

N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine
• N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C14H19N/c1-2-9-13-11(5-1)6-3-10-14(13)15-12-7-4-8-12/h1-2,5,9,12,14-15H,3-4,6-8,10H2
• InChI Key： KVFIYQYTHQQJPU-UHFFFAOYSA-N
• SMILES： N(C1C2C=CC=CC=2CCC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 3
• Topological Polar Surface Area: 12

Additional information on N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine

Recent Advances in the Study of N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1247478-77-8)

N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1247478-77-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and tetrahydronaphthalene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential drug candidate.

The synthesis of N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine has been optimized to improve yield and purity, with recent publications highlighting novel catalytic methods and green chemistry approaches. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices. The compound's structural features have been extensively characterized using NMR, mass spectrometry, and X-ray crystallography, confirming its stability and conformational preferences.

Pharmacological studies have revealed that N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo experiments demonstrate its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. Recent preclinical trials have shown encouraging results in models of depression and anxiety, with favorable pharmacokinetic profiles and minimal off-target effects.

Mechanistic investigations have further elucidated the compound's interactions at the molecular level. Computational docking studies and molecular dynamics simulations have provided insights into its binding modes and allosteric effects on target proteins. These findings are instrumental in guiding the design of derivatives with enhanced selectivity and potency, opening new avenues for structure-activity relationship (SAR) optimization.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine may interfere with key signaling pathways involved in cancer cell proliferation. Collaborative efforts between academic and industrial researchers are underway to evaluate its efficacy in combination therapies and its ability to overcome drug resistance mechanisms.

The safety profile of N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine has been assessed through comprehensive toxicology studies. Results indicate a favorable therapeutic index, with no significant adverse effects observed at clinically relevant doses. These findings support its progression into further stages of drug development, with regulatory submissions anticipated in the near future.

In conclusion, the growing body of research on N-Cyclobutyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1247478-77-8) underscores its multifaceted potential in medicinal chemistry. Its unique structural attributes, combined with promising pharmacological properties, position it as a compelling candidate for therapeutic development. Continued investigation into its mechanisms and applications will likely yield significant contributions to the field of chemical biology and drug discovery.